N,N'-bis(4-ethoxyphenyl)-1,4-cyclohexanedicarboxamide

• IUPAC Name: 1-N,4-N-bis(4-ethoxyphenyl)cyclohexane-1,4-dicarboxamide
• InChI: InChI=1S/C24H30N2O4/c1-3-29-21-13-9-19(10-14-21)25-23(27)17-5-7-18(8-6-17)24(28)26-20-11-15-22(16-12-20)30-4-2/h9-18H,3-8H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: RYICAVUCSCXIKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCC(CC2)C(=O)NC3=CC=C(C=C3)OCC
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N,N'-bis(4-ethoxyphenyl)-1,4-cyclohexanedicarboxamide, commonly known as BEPD, is a synthetic compound that has garnered significant attention in the scientific community due to its potential applications in various fields. BEPD is a white crystalline powder that is soluble in organic solvents and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of BEPD is not fully understood, but it is believed to function as a p-type organic semiconductor. It has been found to exhibit high hole mobility, which makes it an ideal material for use in OFETs and OSCs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of BEPD, as it is primarily used in laboratory experiments. However, studies have shown that it is relatively non-toxic and does not exhibit significant cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of BEPD is its excellent charge transport properties, which make it an ideal material for use in OFETs and OSCs. It is also relatively easy to synthesize and purify, which makes it a popular choice for laboratory experiments. However, BEPD has some limitations, including its relatively low solubility in some solvents and its sensitivity to air and moisture.

Future Directions

There are several potential future directions for research on BEPD. One area of interest is the development of new synthetic methods for BEPD and related compounds. Another area of interest is the use of BEPD in the development of new organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic thin-film transistors (OTFTs). Additionally, BEPD may have potential applications in the field of biomedicine, such as in drug delivery systems and diagnostic tools.

Scientific Research Applications

BEPD has been extensively studied for its potential applications in the field of organic electronics. It has been found to exhibit excellent charge transport properties and has been used as a material for organic field-effect transistors (OFETs) and organic solar cells (OSCs). BEPD has also been studied for its potential use as a building block for the synthesis of other organic semiconductors.